3-Chloromethyl-7-methyl-benzothiophene
Cat. No. B8335409
M. Wt: 196.70 g/mol
InChI Key: CPINHYIAOHVICM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
|
REACTION_SMILES
|
[OH:1][CH2:2][c:3]1[c:4]2[c:5]([s:6][cH:7]1)[c:8]([CH3:12])[cH:9][cH:10][cH:11]2.[S:13]([Cl:14])([Cl:15])=[O:16]>>[CH2:2]([c:3]1[c:4]2[c:5]([s:6][cH:7]1)[c:8]([CH3:12])[cH:9][cH:10][cH:11]2)[Cl:15]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1cccc2c(CO)csc12
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(Cl)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cc1cccc2c(CCl)csc12
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
